1-(4-chlorophenyl)-2-(hydroxyamino)-2-methyl-1-propanone oxime hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-chlorophenyl)-2-(hydroxyamino)-2-methyl-1-propanone oxime hydrochloride, also known as CAP-ON, is a chemical compound that has been widely used in scientific research. This compound is a derivative of the popular drug modafinil, which is used to treat sleep disorders such as narcolepsy and sleep apnea. CAP-ON has been found to have various applications in scientific research, including as a tool to study the mechanisms of action of modafinil and as a potential treatment for various neurological disorders.
Mechanism of Action
1-(4-chlorophenyl)-2-(hydroxyamino)-2-methyl-1-propanone oxime hydrochloride's mechanism of action is similar to that of modafinil. It selectively binds to the dopamine transporter, inhibiting dopamine reuptake and resulting in increased dopamine levels in the brain. This increased dopamine activity has been found to improve cognitive function, including attention, memory, and executive function.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been shown to increase dopamine levels in the brain, leading to improved cognitive function. Additionally, this compound has been found to increase wakefulness and alertness, similar to modafinil. This compound has also been found to have neuroprotective effects, potentially making it a promising treatment for various neurological disorders.
Advantages and Limitations for Lab Experiments
1-(4-chlorophenyl)-2-(hydroxyamino)-2-methyl-1-propanone oxime hydrochloride has several advantages for laboratory experiments. It is a selective dopamine transporter inhibitor, making it a useful tool to study the role of dopamine in various neurological disorders. Additionally, this compound has been found to have fewer side effects than modafinil, making it a safer alternative for laboratory experiments. However, this compound's synthesis is complex and requires specialized equipment, making it difficult to obtain in large quantities.
Future Directions
1-(4-chlorophenyl)-2-(hydroxyamino)-2-methyl-1-propanone oxime hydrochloride's potential applications in scientific research are vast. It has been found to have neuroprotective effects, making it a potential treatment for various neurological disorders, including Parkinson's disease and Alzheimer's disease. Additionally, this compound's selective binding to the dopamine transporter makes it a promising tool to study the role of dopamine in various neurological disorders. Future research should focus on further exploring this compound's potential therapeutic applications and developing more efficient methods for its synthesis.
Conclusion
In conclusion, this compound, or this compound, is a chemical compound that has been widely used in scientific research. Its selective binding to the dopamine transporter and its potential therapeutic applications make it a promising tool for studying the mechanisms of action of modafinil and for developing treatments for various neurological disorders. Further research is needed to fully understand this compound's potential applications and to develop more efficient methods for its synthesis.
Synthesis Methods
The synthesis of 1-(4-chlorophenyl)-2-(hydroxyamino)-2-methyl-1-propanone oxime hydrochloride involves the reaction of modafinil with hydroxylamine hydrochloride in the presence of a base, such as sodium hydroxide. This reaction results in the formation of this compound, which is then purified and isolated using various techniques, such as recrystallization and chromatography.
Scientific Research Applications
1-(4-chlorophenyl)-2-(hydroxyamino)-2-methyl-1-propanone oxime hydrochloride has been extensively used in scientific research as a tool to study the mechanisms of action of modafinil. Modafinil is known to affect various neurotransmitters in the brain, including dopamine, norepinephrine, and histamine. This compound has been found to selectively bind to the dopamine transporter, which is responsible for the reuptake of dopamine from the synaptic cleft. This binding results in the inhibition of dopamine reuptake, leading to increased dopamine levels in the brain.
Properties
IUPAC Name |
(NZ)-N-[1-(4-chlorophenyl)-2-(hydroxyamino)-2-methylpropylidene]hydroxylamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13ClN2O2.ClH/c1-10(2,13-15)9(12-14)7-3-5-8(11)6-4-7;/h3-6,13-15H,1-2H3;1H/b12-9-; |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZANBZIFRURNKS-MWMYENNMSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=NO)C1=CC=C(C=C1)Cl)NO.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(/C(=N\O)/C1=CC=C(C=C1)Cl)NO.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.